Enhanced Electrophilic Reactivity
11,14-Eicosadienyl methane sulfonate is a potent electrophile due to the excellent leaving group ability of the methanesulfonate anion (pKa of methanesulfonic acid ≈ -1.9). In contrast, 11,14-eicosadien-1-ol is a nucleophile. This fundamental difference in reactivity enables the methane sulfonate to participate in nucleophilic substitution reactions (SN2) that are impossible for the parent alcohol, providing a direct synthetic route to a wider range of functionalized lipid derivatives [1].
| Evidence Dimension | Leaving group ability (pKa of conjugate acid) |
|---|---|
| Target Compound Data | Methane sulfonate: pKa ≈ -1.9 |
| Comparator Or Baseline | 11,14-Eicosadien-1-ol (hydroxyl group): pKa ≈ 16 |
| Quantified Difference | pKa difference of ~18 units; methane sulfonate is a vastly superior leaving group. |
| Conditions | SN2 reaction context, general organic chemistry principles |
Why This Matters
This chemical difference is decisive for researchers needing to perform alkylation or functionalization reactions; the methane sulfonate is the required synthon, while the alcohol is inert under the same mild conditions.
- [1] Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). Wiley-Interscience. (Data on leaving group ability and pKa values). View Source
